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Compound of Interest

Compound Name: Z-Gly-OMe

CAS No.: 1212-53-9

Cat. No.: B554455

Get Quote

In the intricate field of organic synthesis, particularly in the assembly of peptides and other

complex bioactive molecules, the choice of building blocks is paramount. N-α-Carbobenzyloxy-

glycine methyl ester (Z-Gly-OMe) emerges as a uniquely versatile and strategic reagent. It

represents the simplest amino acid, glycine, protected at its amine terminus with a

benzyloxycarbonyl (Z or Cbz) group and at its carboxyl terminus with a methyl ester (OMe).

This dual-protection strategy imparts a delicate balance of reactivity and stability, making Z-
Gly-OMe an invaluable starting point for sophisticated synthetic routes.

The Z-group, introduced by Bergmann and Zervas in 1932, was a foundational development in

modern peptide chemistry.[1] Its stability under a range of conditions, coupled with its clean

removal via catalytic hydrogenation, provides a robust shield for the amine nucleophile.[2]

Simultaneously, the methyl ester offers temporary protection for the carboxyl group, which can

be readily saponified to reveal the carboxylic acid for subsequent coupling reactions or can, in

some instances, undergo direct amidation. This guide provides an in-depth exploration of Z-
Gly-OMe, moving from its fundamental properties to its advanced applications and detailed

experimental protocols, designed for the practicing researcher in organic and medicinal

chemistry.
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Physicochemical Properties and Handling
A thorough understanding of a reagent's properties is the bedrock of its successful application.

Z-Gly-OMe is typically a light yellowish oil or a low-melting solid, and its characteristics dictate

its proper storage and handling.[3]

Property Value Reference

Synonyms

Cbz-Gly-OMe, Methyl 2-

(phenylmethoxycarbonylamino

)acetate

[3]

CAS Number 1212-53-9 [3][4]

Molecular Formula C₁₁H₁₃NO₄ [3]

Molecular Weight 223.22 g/mol [3]

Appearance
Light yellowish oil or white to

off-white solid
[3]

Storage
Store at 2-8 °C in a tightly-

closed container
[3][5]

Safety and Handling: While not classified as a hazardous substance, standard laboratory

precautions are essential.[5] It is advised to handle Z-Gly-OMe in a well-ventilated area,

wearing appropriate personal protective equipment (PPE), including gloves and safety goggles,

to avoid contact with skin and eyes.[5][6] In case of accidental contact, flush the affected area

with copious amounts of water.[5] Facilities should be equipped with an eyewash station.[5]

Core Synthetic Applications
Z-Gly-OMe's utility spans several key areas of organic synthesis, primarily driven by its role as

a protected glycine unit.

Solution-Phase Peptide Synthesis (LPPS)
This is the most traditional and well-established application of Z-Gly-OMe. In LPPS, peptide

chains are built sequentially in a solvent system.[7] Z-Gly-OMe is an excellent starting material
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for introducing a glycine residue at the N-terminus of a peptide fragment. The typical workflow

involves the saponification of the methyl ester to yield Z-Gly-OH, followed by its activation and

coupling to the free amine of another amino acid or peptide fragment.

The Z-group is particularly advantageous in solution-phase synthesis due to its compatibility

with the tert-butyl (tBu) based side-chain protection strategy (the "Z/tBu" approach), offering an

orthogonal system where the Z-group is removed by hydrogenation and tBu-groups by acid.[7]

Building Block for Heterocyclic Frameworks
Glycine and its derivatives are fundamental precursors for the synthesis of a vast array of N-

heterocyclic compounds, which are prevalent scaffolds in pharmacologically active molecules.

[8][9] While direct cyclization of Z-Gly-OMe is less common, it serves as a key intermediate.

For instance, after coupling with another amino acid, the resulting dipeptide can be a precursor

for diketopiperazines.[10] Furthermore, the core glycine structure, once appropriately

functionalized, can be elaborated into more complex heterocyclic systems like oxadiazoles and

triazoles, which can act as peptide bond mimetics.[11]

Prodrug and Medicinal Chemistry Applications
The modification of active pharmaceutical ingredients (APIs) into prodrugs is a common

strategy to enhance properties like bioavailability, stability, or targeted delivery.[3] Z-Gly-OMe
can be used to introduce a glycine spacer. The ester or carbamate linkages formed can be

designed to be cleaved by endogenous enzymes in the body, releasing the active drug. This

approach leverages the biocompatibility of glycine and the predictable cleavage of the

protecting groups.[3]

Key Synthetic Transformations & Mechanisms
The true power of Z-Gly-OMe lies in the selective manipulation of its two protecting groups.

The choice of reaction conditions is dictated by the overall synthetic strategy and the sensitivity

of other functional groups in the molecule.

Amine Deprotection: Cleavage of the Z-Group
The removal of the benzyloxycarbonyl (Z) group is a critical step to liberate the N-terminal

amine for subsequent chain elongation.
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Mechanism: The most common and mildest method is catalytic hydrogenation. The reaction

proceeds via the hydrogenolysis of the benzylic C-O bond on the surface of a palladium

catalyst (typically palladium on carbon, Pd/C). This process is clean, yielding the free amine,

toluene, and carbon dioxide as the only byproducts.

Causality of Experimental Choices:

Catalyst: 10% Pd/C is the standard, offering a good balance of activity and cost. A 5-10%

loading by weight relative to the substrate is typical.

Solvent: Methanol or ethanol are excellent choices as they readily dissolve the substrate

and do not poison the catalyst. Ethyl acetate is also commonly used.

Hydrogen Source: A balloon filled with hydrogen gas is sufficient for small-scale reactions.

For larger scales or more stubborn deprotections, a Parr hydrogenator is used to apply

pressure (e.g., 50 psi), which accelerates the reaction.

Monitoring: The reaction is easily monitored by Thin Layer Chromatography (TLC) by

observing the disappearance of the UV-active starting material and the appearance of the

ninhydrin-staining free amine at the baseline.
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Caption: Workflow for the hydrogenolysis of Z-Gly-OMe.

Carboxyl Deprotection: Saponification of the Methyl
Ester
To activate the carboxyl group for amide bond formation, the methyl ester must first be

hydrolyzed.

Mechanism: This is a base-mediated hydrolysis (saponification). A hydroxide ion (from LiOH,

NaOH, or KOH) acts as a nucleophile, attacking the ester carbonyl. The resulting tetrahedral

intermediate collapses to expel the methoxide ion, forming the carboxylic acid, which is then

deprotonated by the basic conditions to yield the carboxylate salt. An acidic workup is

required to protonate the carboxylate and isolate the free carboxylic acid (Z-Gly-OH).

Causality of Experimental Choices:
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Base: Lithium hydroxide (LiOH) is often preferred because the resulting lithium

carboxylate salts tend to be more soluble in common organic solvents. 1.0 to 1.2

equivalents are typically used.

Solvent System: A mixture of THF (or dioxane) and water is common. THF ensures the

solubility of the starting ester, while water is necessary for the hydroxide reagent.

Temperature: The reaction is usually run at 0 °C to room temperature to minimize potential

side reactions, such as racemization if a chiral center were adjacent.

Workup: After the reaction, the organic solvent is removed, and the aqueous solution is

acidified (e.g., with 1N HCl) to pH ~2-3. The product, Z-Gly-OH, often precipitates or can

be extracted with an organic solvent like ethyl acetate.

Peptide Coupling Reactions
Once Z-Gly-OH is obtained, it can be coupled with the N-terminus of another amino acid ester.

This is the core peptide bond-forming reaction.[1]

Mechanism: The carboxylic acid is first converted into a more reactive species (an "activated

ester" or similar intermediate) using a coupling reagent. This activated intermediate is then

susceptible to nucleophilic attack by the free amine of the coupling partner.[12][13]

Common Coupling Reagents: A variety of reagents are available, each with its own

advantages.[14]

Carbodiimides (DCC, DIC): These reagents facilitate dehydration to form a reactive O-

acylisourea intermediate. Additives like HOBt or HOAt are often included to suppress

racemization and improve efficiency.[13][14]

Onium Salts (HBTU, HATU, PyBOP): These are highly efficient and rapid coupling

reagents that form activated esters in situ. They are often the reagents of choice for

difficult couplings.[14][15]
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Caption: General workflow for dipeptide synthesis from Z-Gly-OMe.

Detailed Experimental Protocols
The following protocols are illustrative and should be adapted based on the specific substrate

and scale.

Protocol 1: Saponification of Z-Gly-OMe to Z-Gly-OH
Setup: Dissolve Z-Gly-OMe (1.0 eq) in a mixture of Tetrahydrofuran (THF) and water (e.g.,

3:1 v/v) in a round-bottom flask equipped with a magnetic stir bar. Cool the flask to 0 °C in an

ice bath.

Reaction: Slowly add a solution of Lithium Hydroxide (LiOH·H₂O, 1.1 eq) in water.
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Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor

the reaction progress by TLC (e.g., 1:1 Hexanes:Ethyl Acetate), observing the consumption

of the starting material.

Workup: Once complete, remove the THF under reduced pressure. Dilute the remaining

aqueous solution with water and wash with diethyl ether to remove any unreacted starting

material.

Isolation: Cool the aqueous layer to 0 °C and acidify to pH 2-3 with 1N HCl. A white

precipitate should form.

Purification: Collect the solid by vacuum filtration, wash with cold water, and dry under

vacuum to yield Z-Gly-OH as a white solid.

Protocol 2: HBTU-Mediated Dipeptide Coupling
Setup: In a flame-dried flask under an inert atmosphere (N₂ or Ar), dissolve Z-Gly-OH (1.0

eq), the amino acid ester hydrochloride salt (H-Xaa-OR'·HCl, 1.0 eq), and HOBt (1.1 eq) in

anhydrous DMF.

Activation: Cool the solution to 0 °C and add N,N-Diisopropylethylamine (DIPEA, 2.2 eq) to

neutralize the hydrochloride and serve as the base. Add HBTU (1.1 eq) in one portion. The

solution may turn yellow.

Reaction: Stir the reaction at 0 °C for 30 minutes and then allow it to warm to room

temperature. Stir for an additional 4-16 hours.

Monitoring: Monitor the reaction by TLC or LC-MS.

Workup: Dilute the reaction mixture with ethyl acetate and wash sequentially with 1N HCl,

saturated NaHCO₃ solution, and brine.

Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure. The crude dipeptide can be purified by flash column chromatography on

silica gel or by recrystallization.[16]

Spectroscopic Characterization
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Verifying the identity and purity of Z-Gly-OMe and its products is essential. Below are the

expected spectroscopic signatures.

Data Type Expected Signatures for Z-Gly-OMe

¹H NMR

δ ~7.35 (m, 5H, Ar-H), δ ~5.15 (s, 2H, -O-CH₂-

Ar), δ ~5.4 (br s, 1H, N-H), δ ~3.95 (d, 2H, α-

CH₂), δ ~3.70 (s, 3H, -OCH₃)

¹³C NMR

δ ~170 (C=O, ester), δ ~156 (C=O, carbamate),

δ ~136 (Ar-C), δ ~128.5, 128.0 (Ar-CH), δ ~67 (-

O-CH₂-Ar), δ ~52 (-OCH₃), δ ~43 (α-CH₂)

IR (cm⁻¹)

~3350 (N-H stretch), ~3030 (Ar C-H stretch),

~2950 (Aliphatic C-H stretch), ~1740 (C=O ester

stretch), ~1715 (C=O carbamate stretch), ~1530

(N-H bend)

Note: Exact chemical shifts (δ) in NMR are dependent on the solvent used. Data are

approximations.[17][18][19]

Conclusion and Future Outlook
Z-Gly-OMe is more than just a protected amino acid; it is a cornerstone of synthetic strategy.

Its predictable reactivity, robust protection, and commercial availability make it an indispensable

tool for chemists. While modern peptide synthesis is often dominated by solid-phase methods,

the principles of protection and activation embodied by Z-Gly-OMe remain fundamental.[20] Its

role in solution-phase synthesis for large-scale production and in the construction of non-

peptidic molecules, such as complex heterocycles and specialized prodrugs, ensures its

continued relevance. As synthetic chemists continue to tackle molecules of increasing

complexity, the strategic and reliable application of classic building blocks like Z-Gly-OMe will

remain a key determinant of success.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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